Cas no 631868-35-4 (2-3-(dimethylamino)propyl-1-(4-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-3-(dimethylamino)propyl-1-(4-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631868-35-4
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 5419700
• Update Time: 2025-06-23

2-3-(dimethylamino)propyl-1-(4-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-[3-(dimethylamino)propyl]-1-(4-methoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 2-[3-(dimethylamino)propyl]-1,2-dihydro-1-(4-methoxyphenyl)-
• 2-3-(dimethylamino)propyl-1-(4-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C23H24N2O4/c1-24(2)13-6-14-25-20(15-9-11-16(28-3)12-10-15)19-21(26)17-7-4-5-8-18(17)29-22(19)23(25)27/h4-5,7-12,20H,6,13-14H2,1-3H3
• InChI Key： LZAFBLOEGPJHRF-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C(C2=CC=C(OC)C=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Additional information on 2-3-(dimethylamino)propyl-1-(4-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

2-3-(Dimethylamino)propyl-1-(4-methoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione: A Comprehensive Overview

The compound 2-3-(dimethylamino)propyl-1-(4-methoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, identified by the CAS number 631868-35-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromenopyrroles, which are known for their unique structural features and diverse biological activities. The molecule's structure incorporates a chromene ring fused with a pyrrole ring system, along with substituents such as a dimethylamino group and a methoxyphenyl group. These substituents play a crucial role in modulating the compound's chemical properties and biological interactions.

The synthesis of this compound involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process by employing novel catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The incorporation of the dimethylamino group enhances the compound's basicity and improves its solubility in polar solvents. Meanwhile, the methoxyphenyl group contributes to the molecule's aromatic stability and potential for bioavailability.

Recent studies have highlighted the potential of this compound as a bioactive agent. In vitro experiments have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. For example, research published in 2023 revealed that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This finding underscores its potential as a lead compound for drug development targeting cognitive disorders.

Beyond its pharmacological applications, this compound has also shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. A 2024 study reported that films prepared from this compound exhibit excellent charge transport characteristics under ambient conditions. This property could be exploited in the development of flexible electronics and advanced display technologies.

The structural versatility of this compound also makes it an attractive target for further chemical modifications. Researchers are currently exploring the impact of substituent variations on its biological activity and electronic properties. For instance, replacing the methoxy group with other electron-donating or withdrawing groups could lead to derivatives with enhanced efficacy or selectivity. Such modifications could open new avenues for its application in drug delivery systems or as a component in advanced materials.

In conclusion, 2-3-(dimethylamino)propyl-1-(4-methoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents a multifaceted organic molecule with significant potential across various scientific domains. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover its full range of properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of chromenopyrroles and their practical uses.